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Compound of Interest

Compound Name: EINECS 261-799-1

Cat. No.: B1624200

A definitive protocol for the preparation of a standard solution for the substance identified by
EINECS number 261-799-1 cannot be provided at this time due to conflicting information
regarding its precise chemical identity. Investigations into chemical databases have revealed
an unusual discrepancy, with the EINECS number being associated with two distinct chemical
compounds. This ambiguity makes it impossible to deliver an accurate and safe laboratory
protocol as requested by researchers, scientists, and drug development professionals.

The two substances linked to EINECS 261-799-1 are:
e Sodium 4-oxovalerate, with the Chemical Abstracts Service (CAS) number 19856-23-6.
e Sodium 4-perfluorononyloxybenzenesulphonate, with the CAS number 59536-17-3.

This inconsistency is significant because the two compounds have different chemical
structures, properties, and likely different solubility, stability, and safety profiles. A standard
solution preparation protocol is highly specific to the chemical in question. Factors such as the
appropriate solvent, concentration calculations, storage conditions, and safety precautions are
all dependent on the exact identity of the substance.

Providing a protocol for one substance when the user may be working with the other would be
irresponsible and could lead to inaccurate experimental results or, more critically, safety
hazards in the laboratory.
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For the benefit of the user, a summary of the distinct properties of each compound, as far as
could be determined from available data, is presented below.

Summary of Discrepant Information

Sodium 4-

Feature Sodium 4-oxovalerate perfluorononyloxybenzene
sulphonate

CAS Number 19856-23-6 59536-17-3

Molecular Formula CsH7NaOs C1sHaF19Na04S

A fluorinated organic
o The sodium salt of levulinic compound, specifically a
General Description _ _
acid, an organic compound. perfluoroalkyl ether

benzenesulfonate.

Path Forward for Researchers

It is strongly recommended that any researcher, scientist, or drug development professional
intending to work with a substance designated as EINECS 261-799-1 first take steps to
definitively identify the chemical they have. This can be achieved by:

e Consulting the chemical supplier: The supplier of the chemical should be able to provide a
certificate of analysis (CoA) that specifies the exact chemical name and CAS number of the
product.

o Analytical verification: If there is any doubt, analytical techniques such as mass spectrometry
or nuclear magnetic resonance (NMR) spectroscopy can be used to confirm the identity of
the substance.

Once the correct chemical identity and its corresponding CAS number have been
unequivocally established, a safe and accurate protocol for the preparation of a standard
solution can be developed.

lllustrative Workflow for Resolving Chemical Identity
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The following diagram illustrates the logical workflow that must be undertaken before a
standard solution can be prepared.

Caption: Logical workflow for resolving the chemical identity of EINECS 261-799-1.

Until this critical ambiguity is resolved, it is not possible to proceed with creating the detailed
application notes and protocols as originally requested.

 To cite this document: BenchChem. [Ambiguity in Chemical Identity for EINECS 261-799-1
Prevents Protocol Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624200#how-to-prepare-a-standard-solution-of-
einecs-261-799-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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